![molecular formula C20H21N3O4S B4619654 N-(6-butyl-1,3-benzothiazol-2-yl)-4-ethoxy-3-nitrobenzamide](/img/structure/B4619654.png)
N-(6-butyl-1,3-benzothiazol-2-yl)-4-ethoxy-3-nitrobenzamide
Overview
Description
N-(6-butyl-1,3-benzothiazol-2-yl)-4-ethoxy-3-nitrobenzamide is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 399.12527733 g/mol and the complexity rating of the compound is 544. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
Several studies have highlighted the anticancer potential of benzothiazole derivatives. For instance, 2-aryl-5(6)-nitro-1H-benzimidazole derivatives were synthesized and evaluated for their cytotoxicity against human neoplastic cell lines, demonstrating selective cytotoxic activity and inducing apoptosis in cancer cells. The promising activity of these compounds suggests a potential pathway for developing potent anticancer agents (Romero-Castro et al., 2011).
Antibacterial Activity
Research on benzothiazole derivatives has also shown significant antibacterial activity. For example, methoxy substituted benzothiazole derivatives synthesized through various chemical reactions demonstrated potent antibacterial activity against Pseudomonas aeruginosa, indicating the potential of these compounds in addressing antibiotic resistance (Gupta, 2018).
Antiparasitic Properties
The in vitro antiparasitic properties of 6-nitro- and 6-amino-benzothiazoles against Leishmania infantum and Trichomonas vaginalis were investigated, showing significant activity against these parasites. This suggests that specific derivatives could serve as effective antiparasitic agents, with particular compounds demonstrating promising activity against Leishmania in its intracellular form (Delmas et al., 2002).
Properties
IUPAC Name |
N-(6-butyl-1,3-benzothiazol-2-yl)-4-ethoxy-3-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4S/c1-3-5-6-13-7-9-15-18(11-13)28-20(21-15)22-19(24)14-8-10-17(27-4-2)16(12-14)23(25)26/h7-12H,3-6H2,1-2H3,(H,21,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHWZCZBDWLLXAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=C(C=C3)OCC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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